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Compound of Interest

Compound Name: JNJ-1289

Cat. No.: B12398411 Get Quote

JNJ-1289 is a potent and selective human spermine oxidase (hSMOX) inhibitor utilized in

research related to cancer and inflammation.[1] Due to its biological activity, it is imperative that

researchers, scientists, and drug development professionals handle and dispose of this

compound with stringent safety measures. While a specific public Safety Data Sheet (SDS) for

JNJ-1289 is not readily available, the following guidelines are based on best practices for

handling potent, biologically active research compounds and information from SDS of similar

chemicals.

Disclaimer: This information is for guidance purposes only and should not replace the official

Safety Data Sheet (SDS) provided by the manufacturer. Always consult the SDS for JNJ-1289
before handling and disposal.

Personal Protective Equipment (PPE) and Handling
When working with JNJ-1289, appropriate personal protective equipment must be worn to

avoid exposure. This includes, but is not limited to:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A dedicated lab coat should be worn.
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Respiratory Protection: If working with the powdered form or creating aerosols, a properly

fitted respirator is recommended.

All handling of JNJ-1289 should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Spill Management
In the event of a spill, the area should be immediately secured. Small spills of powdered

material can be carefully wiped up with a damp cloth to avoid generating dust. For liquid spills,

absorbent materials should be used. All cleanup materials must be treated as hazardous waste

and disposed of accordingly.

Disposal Procedures
Proper disposal of JNJ-1289 and any contaminated materials is crucial to prevent

environmental contamination and potential health risks.

Step-by-Step Disposal Guidance:

Waste Segregation: All materials contaminated with JNJ-1289, including unused compound,

solutions, contaminated labware (e.g., pipette tips, vials), and personal protective equipment

(PPE), must be segregated as hazardous chemical waste.

Containerization:

Solid Waste: Place dry, contaminated materials into a clearly labeled, sealed, and

puncture-resistant hazardous waste container.

Liquid Waste: Collect liquid waste containing JNJ-1289 in a compatible, sealed, and

clearly labeled hazardous waste container. Avoid mixing with incompatible waste streams.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name "JNJ-1289".

Storage: Store hazardous waste in a designated, secure area away from general laboratory

traffic and incompatible materials.
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Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed environmental waste management company. Follow all institutional, local,

state, and federal regulations for hazardous waste disposal.

It is important to note that many institutions have specific protocols for the disposal of

hazardous drugs, which may categorize JNJ-1289 as such due to its use in cancer research.

These guidelines often recommend incineration for the disposal of trace contaminated

materials to prevent the release of active pharmaceutical ingredients into the environment.

Quantitative Data Summary
Parameter Value Source

IC₅₀ (hSMOX) 50 nM MedchemExpress

This table summarizes the inhibitory concentration of JNJ-1289 against human spermine

oxidase, indicating its high potency.

Experimental Protocols
Detailed experimental protocols for the use of JNJ-1289 can be found in scientific literature. A

notable study describes the use of a sensitive biochemical assay for a high-throughput screen

that identified JNJ-1289 as a potent hSMOX inhibitor.[1] The co-crystal structure of hSMOX

with JNJ-1289 was determined at a 2.1 Å resolution, revealing its allosteric binding site.[1]

Researchers should refer to such publications for specific methodologies related to their

research goals.

Logical Workflow for JNJ-1289 Disposal
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Preparation

Handling & Waste Generation

Disposal Procedure

Consult JNJ-1289 Safety Data Sheet (SDS)

Wear appropriate Personal Protective Equipment (PPE)

Conduct experiment in a chemical fume hood

Generate waste (unused compound, contaminated labware, PPE)

Segregate waste as Hazardous Chemical Waste

Containerize solid and liquid waste separately in labeled, sealed containers

Store waste in a designated, secure area

Arrange for disposal by a licensed environmental waste management company

Click to download full resolution via product page

Caption: Logical workflow for the proper handling and disposal of JNJ-1289.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12398411?utm_src=pdf-body-img
https://www.benchchem.com/product/b12398411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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